Methyl 3-O-(2,3,4,6-tetra-O-acetyl-B-D-glucopyranosyl)-4,6-O-benzylidene-2-O-benzoyl-A-D-glucopyranoside

Description

Methyl α-D-glucopyranoside is a chemical compound that belongs to the methylated glucose derivatives . Research indicates its use as an inhibitor of lectin-conjugate binding and in eluting glycoproteins and other glycoconjugates from agarose lectin affinity chromatography columns, finding applications in biochemical research, cell culture, chemical synthesis, analytical chemistry, and the pharmaceutical industry . Derivatives of methyl 4,6-O-benzylidene-α-D-glucopyranoside can be synthesized through direct acylation, with their structures characterized using physico-chemical and spectroscopic methods . These derivatives have also been evaluated for in vitro antibacterial activity against human pathogenic bacteria .

In the realm of resume writing for research assistant positions, it's essential to highlight research skills, knowledge of research methodologies, and the ability to work independently . A hybrid resume format, combining chronological and functional elements, is often ideal for showcasing both experience and skills . Strong resumes emphasize expertise in data interpretation and collaborative research techniques . Action verbs such as analyzed, collaborated, conducted, and interpreted are useful in describing research experience .

Computational investigations have been conducted on methyl α-D-glucopyranoside and its derivatives to assess their potential against bacteria, fungi, and COVID-19 pathogens . Methyl α-D-glucopyranoside and its derivatives have shown safer usage . Another similar compound, methyl 4,6-O-benzylidine-2-O-octanoyl-α-D-glucopyranoside, can be synthesized by reacting methyl 4,6-O-benzylidene-α-D-glucopyranoside with octanoyl chloride in dry pyridine .

• CAS No.: 71238-93-2
• Product Name: Methyl 3-O-(2,3,4,6-tetra-O-acetyl-B-D-glucopyranosyl)-4,6-O-benzylidene-2-O-benzoyl-A-D-glucopyranoside
• Molecular Formula: C35H40O16
• Molecular Weight: 716.7 g/mol
• IUPAC Name: [(4aR,6S,7R,8S,8aR)-6-methoxy-2-phenyl-8-[(2S,3R,4S,5R,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxy-4,4a,6,7,8,8a-hexahydropyrano[3,2-d][1,3]dioxin-7-yl] benzoate
• Standard InChI: InChI=1S/C35H40O16/c1-18(36)42-16-24-26(44-19(2)37)28(45-20(3)38)31(46-21(4)39)35(48-24)51-29-27-25(17-43-33(50-27)23-14-10-7-11-15-23)47-34(41-5)30(29)49-32(40)22-12-8-6-9-13-22/h6-15,24-31,33-35H,16-17H2,1-5H3/t24-,25-,26-,27-,28+,29+,30-,31-,33?,34+,35+/m1/s1
• Standard InChIKey: BULYHPSCLBKULD-VXTYAMQSSA-N
• SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C3C(COC(O3)C4=CC=CC=C4)OC(C2OC(=O)C5=CC=CC=C5)OC)OC(=O)C)OC(=O)C)OC(=O)C
• Canonical SMILES: CC(=O)OCC1C(C(C(C(O1)OC2C3C(COC(O3)C4=CC=CC=C4)OC(C2OC(=O)C5=CC=CC=C5)OC)OC(=O)C)OC(=O)C)OC(=O)C
• Synonyms: Methyl 4,6-O-(Phenylmethylene)-3-O-(2,3,4,6-tetra-O-acetyl-β-D-glucopyranosyl)-α-D-glucopyranoside Benzoate
• PubChem Compound: 14542621
• Last Modified: Apr 15 2024